Cas no 1268521-02-3 (cis-3-Amino-N,N-dimethylcyclobutanecarboxamide)

• Product Name: cis-3-Amino-N,N-dimethylcyclobutanecarboxamide
• CAS No: 1268521-02-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 1091559
• PubChem ID: 53302280
• Update Time: 2025-11-14

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• cis-3-Amino-N,N-dimethylcyclobutanecarboxamide
• (cis)-3-aMino-N,N-diMethylcyclobutanecarboxaMide
• 3-amino-N,N-dimethylcyclobutane-1-carboxamide
• AKOS015900813
• AKOS006370221
• Cyclobutanecarboxamide, 3-amino-N,N-dimethyl-, cis-
• (1R,3r)-3-amino-N,N-dimethylcyclobutane-1-carboxamide
• SCHEMBL13275204
• 1360161-41-6
• 1268521-02-3
• AM807079
• SCHEMBL668995
• Cis-3-Amino-N,N-dimethylcyclobutane-1-carboxamide
• (1S,3S)-3-Amino-N,N-Dimethylcyclobutane-1-Carboxamide

• Inchi： 1S/C7H14N2O/c1-9(2)7(10)5-3-6(8)4-5/h5-6H,3-4,8H2,1-2H3/t5-,6+
• InChI Key： UONIESYKKCIPEX-OLQVQODUSA-N
• SMILES： CN(C([C@H]1C[C@@H](N)C1)=O)C

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on cis-3-Amino-N,N-dimethylcyclobutanecarboxamide

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide (CAS No. 1268521-02-3): A Comprehensive Overview

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide (CAS No. 1268521-02-3) is a cyclic amide compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide.

Chemical Structure and Properties

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide is a cyclic amide with the molecular formula C₇H₁₃NO₂. The compound features a cyclobutane ring with an amino group and two methyl groups attached to the nitrogen atom of the amide functional group. The cis configuration of the amino and carboxamide groups is crucial for its biological activity and stability. The cyclobutane ring provides rigidity to the molecule, which can influence its interactions with biological targets.

The physical properties of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide include a melting point of approximately 145-147°C and a solubility in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of cyclobutanecarbonyl chloride with N,N-dimethylethylenediamine, followed by cyclization to form the desired product. Another method involves the reaction of cyclobutanecarboxylic acid with N,N-dimethylethylenediamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-(dimethylamino)pyridine (DMAP).

A more recent and efficient method involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to achieve high yields and stereoselectivity. These methods have been optimized to reduce side reactions and improve the overall efficiency of the synthesis process.

Biological Activities

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide has been investigated for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Studies have shown that this compound can modulate various signaling pathways involved in inflammation and pain perception.

In a study published in the Journal of Medicinal Chemistry, researchers found that cis-3-Amino-N,N-dimethylcyclobutanecarboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This effect was observed both in vitro using human cell lines and in vivo using animal models of inflammation.

Furthermore, research has indicated that cis-3-Amino-N,N-dimethylcyclobutanecarboxamide can exert analgesic effects by interacting with opioid receptors. A study published in Pain Research & Management demonstrated that this compound significantly reduced pain responses in animal models without causing significant side effects commonly associated with traditional opioid analgesics.

In addition to its anti-inflammatory and analgesic properties, cis-3-Amino-N,N-dimethylcyclobutanecarboxamide has shown promise as a neuroprotective agent. A study published in Neuropharmacology reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Clinical Applications and Future Directions

The potential clinical applications of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide are diverse and promising. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The analgesic effects suggest its potential use in pain management, particularly for chronic pain conditions where traditional opioids may be less effective or have significant side effects.

The neuroprotective effects of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide open up possibilities for its use in neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. Ongoing clinical trials are evaluating its safety and efficacy in these areas.

To further advance the development of cis-3-Amino-N,N-dimethylcyclobutanecarboxamide, researchers are exploring various strategies to optimize its pharmacokinetic properties, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to identify novel delivery systems that can enhance its therapeutic efficacy while minimizing systemic exposure.

Conclusion

cis-3-Amino-N,N-dimethylcyclobutanecarboxamide (CAS No. 1268521-02-3) is a promising compound with a unique chemical structure that confers multiple biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel treatments for a range of diseases.